3-(3-Methoxyphenyl)-6-[({3-[4-(methylthio)phenyl]-1,2,4-oxadiazol-5-yl}methyl)thio]pyridazine

• IUPAC Name: 5-[[6-(3-methoxyphenyl)pyridazin-3-yl]sulfanylmethyl]-3-(4-methylsulfanylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C21H18N4O2S2/c1-26-16-5-3-4-15(12-16)18-10-11-20(24-23-18)29-13-19-22-21(25-27-19)14-6-8-17(28-2)9-7-14/h3-12H,13H2,1-2H3
• InChI Key: AJTPNSRIAAXJNZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NN=C(C=C2)SCC3=NC(=NO3)C4=CC=C(C=C4)SC
• Molecular Formula: C21H18N4O2S2
• Molecular Weight: 422.5 g/mol
• CAS No.: 1115285-42-1

Description

3-(3-Methoxyphenyl)-6-[({3-[4-(methylthio)phenyl]-1,2,4-oxadiazol-5-yl}methyl)thio]pyridazine is a useful research compound. Its molecular formula is C21H18N4O2S2 and its molecular weight is 422.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Central Nervous System Activities

• Research on compounds closely related to 3-(3-Methoxyphenyl)-6-[({3-[4-(methylthio)phenyl]-1,2,4-oxadiazol-5-yl}methyl)thio]pyridazine includes a series of imidazo[1,2-b]pyridazines, which have been synthesized and tested for their central nervous system activities. These compounds have shown effectiveness in inhibiting GABA-stimulated 3H-diazepam binding to rat brain plasma membranes, suggesting potential applications in neuroscience and pharmacology (Barlin, Davies, Ireland, Ngu, 1989).

Interaction with Central and Peripheral-Type Benzodiazepine Receptors

• Another study focused on 3-acetylaminomethyl derivatives of imidazo[1,2-b]pyridazines, which are structurally similar to the compound . These derivatives have been tested for binding to central benzodiazepine receptors in rat brain membrane and to peripheral-type (mitochondrial) benzodiazepine receptors in rat kidney membrane. This research provides insights into the interaction of such compounds with important neuroreceptors (Barlin, Davies, Harrison, Ireland, Willis, 1996).

Antibacterial and Antioxidant Activities

• The synthesis and evaluation of novel derivatives, including 1,3,4-oxadiazoles similar to the compound of interest, have been conducted for their antibacterial and antioxidant activities. This indicates a potential application in the development of new antibacterial agents and antioxidants (Aghekyan, Mkryan, Panosyan, Safaryan, Stepanyan, 2020).

Antiviral Activity

• A study on triazolo[4,3-b]pyridazines, which are structurally related, explored their antiviral activity against hepatitis-A virus (HAV). This suggests possible applications in the development of antiviral drugs (Shamroukh, Ali, 2008).

Cytotoxicity and Anticancer Research

• There is research on pyrazole and pyrazolo[1,5-a]pyrimidine derivatives that explore their cytotoxicity against Ehrlich Ascites Carcinoma (EAC) cells, indicating potential use in cancer research and treatment development (Hassan, Hafez, Osman, 2014).